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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445

Barium Cyanide: Application Notes for
Nucleophilic Substitution

For Researchers, Scientists, and Drug Development Professionals

WARNING: EXTREME HAZARD Barium cyanide is a highly toxic compound. It is fatal if
swallowed, inhaled, or in contact with skin.[1][2] All handling and experimental procedures must
be conducted by trained personnel in a controlled laboratory environment with appropriate
personal protective equipment (PPE) and engineering controls. Accidental contact with acids
will liberate highly toxic hydrogen cyanide gas.[3][4]

Introduction

Barium cyanide, with the chemical formula Ba(CN)z, is a white crystalline solid.[5][6] It is
soluble in water and ethanol.[2][3] While less common in organic synthesis than alkali metal
cyanides like sodium or potassium cyanide, barium cyanide can theoretically serve as a
source of cyanide ions for nucleophilic substitution reactions. These reactions are crucial in
organic chemistry for the formation of nitriles, which are valuable intermediates in the synthesis
of pharmaceuticals and other fine chemicals.

This document provides detailed application notes and protocols for the use of barium
cyanide as a cyanide source in nucleophilic substitution reactions, with a strong emphasis on
the critical safety procedures required.
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Physicochemical Properties and Safety Data

A thorough understanding of the properties of barium cyanide is essential for its safe handling

and use.
Property Value Reference
Chemical Formula Ba(CN)2 [2][5]
Molar Mass 189.36 g/mol [2]
Appearance White crystalline powder [31[51[6]
Solubility in Water 80 g/100 mL at 14 °C [2]
Solubility in Ethanol Soluble [2][3]
Melting Point 600 °C [2]

Hazard Summary:
Hazard Description Reference
Acute Toxicity (Oral) Fatal if swallowed. [1]

Acute Toxicity (Dermal)

Fatal in contact with skin.

[1]

Acute Toxicity (Inhalation)

Fatal if inhaled.

[1]

Reactivity

Reacts with acids to produce
highly toxic and flammable

hydrogen cyanide gas.

[3]4]

Application in Nucleophilic Substitution

Barium cyanide can be used as a nucleophile to replace a leaving group on an alkyl or aryl

halide, leading to the formation of a new carbon-carbon bond and the synthesis of a nitrile. The

general reaction is as follows:

R-X + Ba(CN)z2 — R-CN + BaXa

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1221445?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_cyanide
https://www.canyoncomponents.com/chem/barium-cyanide
https://en.wikipedia.org/wiki/Barium_cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://www.canyoncomponents.com/chem/barium-cyanide
https://www.echemi.com/products/pid_Seven43382-bariumcyanide.html
https://en.wikipedia.org/wiki/Barium_cyanide
https://en.wikipedia.org/wiki/Barium_cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://en.wikipedia.org/wiki/Barium_cyanide
https://www.ncbi.nlm.nih.gov/books/NBK598782/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK598782/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK598782/table/ch4.tab2/?report=objectonly
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://cameochemicals.noaa.gov/chemical/2555
https://www.benchchem.com/product/b1221445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Where R is an alkyl or aryl group and X is a leaving group, typically a halide.

Potential Advantages and Disadvantages

Potential Advantages:

e The divalent nature of the barium ion might influence reaction kinetics or selectivity in
specific cases, although this is not well-documented.

« Its solubility in ethanol provides a suitable medium for reactions with organic substrates.[2][3]
Disadvantages:

o Extreme Toxicity: The primary drawback is its high toxicity, which necessitates stringent
safety protocols.

o Limited Data: There is a significant lack of published data on its use in organic synthesis,
making protocol development challenging.

e Hygroscopic Nature: Barium cyanide can react with atmospheric moisture and carbon
dioxide to slowly release hydrogen cyanide gas.[2]

Experimental Protocols

The following are generalized protocols adapted from standard procedures for nucleophilic
substitution with other cyanide sources. These protocols must be adapted and optimized for
specific substrates and reaction scales.

General Protocol for Nucleophilic Substitution of an
Alkyl Halide

Objective: To synthesize an alkyl nitrile from an alkyl halide using barium cyanide.
Materials:
o Alkyl halide

» Barium cyanide (handle with extreme caution)
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Anhydrous ethanol
Inert gas (e.g., argon or nitrogen)
Standard glassware for reflux, including a condenser and a drying tube

Appropriate work-up and purification reagents and equipment (e.g., separatory funnel, rotary
evaporator, chromatography supplies)

Procedure:

e Reaction Setup: Assemble the reflux apparatus in a certified fume hood. Ensure all
glassware is dry. The system should be under an inert atmosphere.

Reagent Addition: In the reaction flask, dissolve the alkyl halide in anhydrous ethanol. In a
separate, dry container, carefully weigh the required amount of barium cyanide. Under the
inert atmosphere, add the barium cyanide to the reaction flask with stirring.

Reaction: Heat the reaction mixture to reflux. Monitor the reaction progress using an
appropriate analytical technique (e.g., TLC, GC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully and slowly adding a solution of sodium hypochlorite to decompose any
unreacted cyanide. (CAUTION: This step must be performed in a well-ventilated fume hood
as it may generate heat and gas).

Extraction: Extract the product with a suitable organic solvent. Wash the organic layer with
brine, dry over an anhydrous drying agent (e.g., MgSOa), and filter.

Purification: Remove the solvent under reduced pressure. Purify the crude product by
distillation or column chromatography.

Mandatory Visualizations
Workflow for Nucleophilic Substitution
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Caption: General workflow for nucleophilic substitution using barium cyanide.
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Safety Protocol for Handling Barium Cyanide

Start Handling

Personal Protective Equipment (PPE)

Wear:

- Chemical Resistant Gloves
- Safety Goggles & Face Shield
- Lab Coat
- Respiratory Protection

Handling ikrocedures

Work in a Certified Fume Hood

Y

Avoid Contact with Acids

Y

Handle Under Inert Atmosphere

eae Emergency Procedures \
a4

Spill: Follow Emergency Spill Protocol Exposure: Seek Immediate Medical Attention Decontaminate All Surfaces and Glassware

Handling Complete

Click to download full resolution via product page

Caption: Critical safety workflow for handling barium cyanide.
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Conclusion

Barium cyanide is a viable, albeit highly hazardous, source of cyanide for nucleophilic
substitution reactions. Its use is contingent on the implementation of rigorous safety protocols
due to its extreme toxicity. The lack of extensive literature on its application in modern organic
synthesis suggests that other, less toxic cyanide sources are generally preferred. Researchers
considering the use of barium cyanide should conduct a thorough risk assessment and
ensure that all necessary safety measures are in place before proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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